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Compound of Interest

Compound Name: Dnmt1-IN-5

Cat. No.: B15606013 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Dnmt1-IN-5, also known as Compound 55, is a small molecule inhibitor of DNA

methyltransferases (DNMTs), with inhibitory activity against both DNMT1 and DNMT3A.[1][2]

DNA methylation is a critical epigenetic modification that plays a key role in the regulation of

gene expression. The dysregulation of DNA methylation is a hallmark of cancer and other

diseases, making DNMTs attractive therapeutic targets. Dnmt1-IN-5 has demonstrated

antiproliferative effects in a variety of cancer cell lines and has been shown to induce cell cycle

arrest and apoptosis.[1][2] These application notes provide detailed protocols for the use of

Dnmt1-IN-5 in in vitro assays, including information on its solubility, preparation of stock

solutions, and its use in biochemical and cell-based assays.

Chemical Properties and Solubility
While specific quantitative solubility data for Dnmt1-IN-5 is not readily available in public

literature, information from chemical suppliers suggests that it is soluble in dimethyl sulfoxide

(DMSO). For practical purposes in a research setting, a pilot solubility test is recommended to

determine the maximum concentration for your specific stock solution.

Table 1: Physicochemical Properties of Dnmt1-IN-5
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Property Value Reference

Molecular Formula C24H32FN7 [2]

Molecular Weight 437.56 g/mol [2]

CAS Number 2982511-19-1 [1][2]

Appearance Solid powder [2]

Storage

Store powder at -20°C for up

to 3 years. Store solutions in

DMSO at -80°C for up to 1

year.

[2]

Table 2: Recommended Solvents for In Vitro Use

Solvent Recommendation Notes

DMSO

Recommended primary solvent

for creating high-concentration

stock solutions.

Moisture-absorbing DMSO

may reduce solubility; use

fresh, anhydrous DMSO.

Ethanol

May be a suitable solvent, but

a pilot test is required to

determine solubility.

Less common for primary

stock solutions of this type of

compound.

Aqueous Buffers (e.g., PBS)

Generally not recommended

for initial solubilization of

hydrophobic compounds.

Dilute high-concentration

DMSO stock into aqueous

buffers for final assay

concentrations. Ensure the

final DMSO concentration is

compatible with the assay

system (typically ≤0.5%).

Experimental Protocols
Preparation of Dnmt1-IN-5 Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of Dnmt1-IN-5 in DMSO.
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Materials:

Dnmt1-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the Dnmt1-IN-5 vial to room temperature before opening to prevent moisture

condensation.

Weigh out the desired amount of Dnmt1-IN-5 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.376 mg of Dnmt1-IN-5
(Molecular Weight = 437.56 g/mol ).

Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM stock solution, add

1 mL of DMSO for every 4.376 mg of powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) and sonication may be used to aid dissolution if

necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Note: The following table provides volumes of DMSO to add for preparing different

concentrations of stock solutions from 1 mg of Dnmt1-IN-5 powder.
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Table 3: Preparation of Stock Solutions from 1 mg of Dnmt1-IN-5

Desired Concentration Volume of DMSO to Add

1 mM 2.285 mL

5 mM 0.457 mL

10 mM 0.229 mL

In Vitro DNMT1 Enzymatic Assay
This protocol outlines a general procedure for assessing the inhibitory activity of Dnmt1-IN-5
on recombinant human DNMT1 enzyme.

Materials:

Recombinant human DNMT1 enzyme

Hemimethylated DNA substrate

S-adenosyl-L-methionine (SAM), [³H]-labeled or unlabeled

Dnmt1-IN-5 stock solution (e.g., 10 mM in DMSO)

Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 200 mM NaCl, 1 mM EDTA)

Scintillation counter and scintillation fluid (for radioactive assay) or a suitable detection

method for non-radioactive assays.

Procedure:

Prepare Serial Dilutions of Dnmt1-IN-5:

Prepare a series of dilutions of the Dnmt1-IN-5 stock solution in the assay buffer. Ensure

the final DMSO concentration in all wells is constant and non-inhibitory to the enzyme

(e.g., 0.1%).

Set up the Enzymatic Reaction:
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In a microplate, add the following components in order:

Assay buffer

Diluted Dnmt1-IN-5 or vehicle control (DMSO)

Recombinant DNMT1 enzyme

Hemimethylated DNA substrate

Pre-incubate the mixture at the desired temperature (e.g., 37°C) for a short period (e.g.,

10-15 minutes).

Initiate the Reaction:

Start the reaction by adding [³H]-SAM.

Incubate:

Incubate the reaction mixture at 37°C for a defined period (e.g., 1-2 hours).

Stop the Reaction and Measure Activity:

For radioactive assays, stop the reaction and spot the reaction mixture onto DE81 filter

paper. Wash the filters to remove unincorporated [³H]-SAM. Measure the incorporated

radioactivity using a scintillation counter.

For non-radioactive assays, follow the specific detection protocol for the kit being used.

Data Analysis:

Calculate the percentage of DNMT1 inhibition for each concentration of Dnmt1-IN-5
compared to the vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC50 value.

Table 4: In Vitro Inhibitory Activity of Dnmt1-IN-5
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Target IC50

DNMT1 2.42 µM

DNMT3A 14.4 µM

Cell-Based Proliferation Assay
This protocol describes a method to evaluate the antiproliferative effects of Dnmt1-IN-5 on

cancer cell lines.

Materials:

Cancer cell line of interest (e.g., HCT116, MOLM-13)

Complete cell culture medium

Dnmt1-IN-5 stock solution (10 mM in DMSO)

96-well cell culture plates

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo)

Plate reader

Procedure:

Cell Seeding:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Compound Treatment:

Prepare serial dilutions of Dnmt1-IN-5 in complete cell culture medium from the 10 mM

DMSO stock. The final DMSO concentration should be kept constant across all wells (e.g.,

≤0.1%).
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Remove the old medium from the wells and add the medium containing the different

concentrations of Dnmt1-IN-5 or vehicle control.

Incubation:

Incubate the plate for the desired duration (e.g., 48, 72, or 96 hours) in a cell culture

incubator.

Cell Viability Measurement:

Add the cell proliferation reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a plate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment condition relative to the

vehicle-treated control cells.

Plot the percentage of viability against the logarithm of the compound concentration to

determine the IC50 value.

Table 5: Antiproliferative Activity of Dnmt1-IN-5 in Cancer Cell Lines

Cell Line IC50 (µM)

TMD-8 0.19

DOHH2 0.33

MOLM-13 0.45

THP-1 0.87

RPIM-8226 1.23

HCT116 2.37

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15606013?utm_src=pdf-body
https://www.benchchem.com/product/b15606013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Data derived from supplier information)[1][2]
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Caption: Simplified signaling pathway of DNMT1 in DNA methylation maintenance and its

inhibition by Dnmt1-IN-5.

Experimental Workflow for In Vitro Evaluation of Dnmt1-
IN-5
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Caption: General experimental workflow for the in vitro characterization of Dnmt1-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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